Cas no 1225882-82-5 (3-(2-fluorophenyl)butan-1-amine)

• Product Name: 3-(2-fluorophenyl)butan-1-amine
• CAS No: 1225882-82-5
• MF: C₁₀H₁₄FN
• MW: 167.223266124725
• CID: 6199321
• PubChem ID: 61700978
• Update Time: 2025-05-19

3-(2-fluorophenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluorophenyl)butan-1-amine
• AKOS010968679
• EN300-1253380
• CS-0275276
• 1225882-82-5

• Inchi： 1S/C10H14FN/c1-8(6-7-12)9-4-2-3-5-10(9)11/h2-5,8H,6-7,12H2,1H3
• InChI Key： LMMHBTJOUBWIRQ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C)CCN

Computed Properties

• Exact Mass: 167.111027613g/mol
• Monoisotopic Mass: 167.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2-fluorophenyl)butan-1-amine

3-(2-fluorophenyl)butan-1-amine (CAS No. 1225882-82-5): A Comprehensive Overview

3-(fluorophenyl)butanamine, also known as 3-(2-fluorophenyl)butan-1-amine and referenced by its CAS number CAS No. 1225882-82-5, is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of aromatic amines, which are widely studied for their unique chemical properties and reactivity.

The structure of 3-(2-fluorophenyl)butanamine consists of a butanamine backbone (a four-carbon chain with an amine group at one end) attached to a fluorophenyl group at the third carbon position. The fluorine substituent introduces electronic effects that influence the compound's reactivity and stability, making it a valuable intermediate in organic synthesis.

Recent advancements in synthetic chemistry have highlighted the importance of CAS No. 122588-based compounds in drug discovery programs targeting various therapeutic areas, including cancer, inflammation, and central nervous system disorders. For instance, researchers have explored the potential of this compound as a building block for constructing bioactive molecules with improved pharmacokinetic profiles.

In terms of synthesis, several methods have been reported for the preparation of 3-(fluorophenyl)butanamine. One common approach involves the Friedel-Crafts alkylation reaction, where a fluoroarene reacts with an appropriate alkyl halide in the presence of a Lewis acid catalyst. This method has been optimized to achieve high yields and selectivity, making it suitable for large-scale production.

The application of this compound extends beyond pharmaceuticals into agrochemicals, where it serves as an intermediate in the synthesis of herbicides and insecticides. Its ability to form stable complexes with metal ions has also made it a promising candidate for use in coordination chemistry and catalysis.

In conclusion, CAS No. 122588-based compounds like 3-(fluorophenyl)butanamine continue to play a pivotal role in advancing chemical research and development across multiple disciplines.